4-Ethoxy-N-(3,4,5-trimethoxybenzyl)aniline
Cat. No. B8624020
M. Wt: 317.4 g/mol
InChI Key: KEWFCLDAAYJNMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05430062
Procedure details
From the imine 108d (5.6 g, 17.8 mmol) and NaBH4 (3.4 g, 88 mmol), a similar procedure as described for 109a gave 109d (4.6 g, 81.9%) as white crystals: mp 76°-8° C. after recrystallization from ethanol. 1H NMR (200 MHz, CDCl3) δ6.78 (d, J=8 Hz, 2H), 6.62 (d, J=8 Hz, 2H), 6.61 (s, 2H), 4.21 (s, 2H), 3.96 (q, J=6 Hz, 2 Hz), 3.84 (s, 9H), 1.37 (t, J=6 Hz, 3H). CIMS (isobutane) m/e 318 (MH+, 27).
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]1[CH:23]=[CH:22][C:7]([N:8]=[CH:9][C:10]2[CH:15]=[C:14]([O:16][CH3:17])[C:13]([O:18][CH3:19])=[C:12]([O:20][CH3:21])[CH:11]=2)=[CH:6][CH:5]=1)[CH3:2].[BH4-].[Na+].CC1C=CC(NCC2C=C(OC)C(OC)=C(OC)C=2)=CC=1>>[CH2:1]([O:3][C:4]1[CH:23]=[CH:22][C:7]([NH:8][CH2:9][C:10]2[CH:11]=[C:12]([O:20][CH3:21])[C:13]([O:18][CH3:19])=[C:14]([O:16][CH3:17])[CH:15]=2)=[CH:6][CH:5]=1)[CH3:2] |f:1.2|
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC1=CC=C(NCC2=CC(=C(C(=C2)OC)OC)OC)C=C1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 4.6 g | |
| YIELD: PERCENTYIELD | 81.9% | |
| YIELD: CALCULATEDPERCENTYIELD | 81.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
